Cas no 7598-30-3 ( )

• Product Name: &nbsp
• CAS No: 7598-30-3
• MF: C₂₂H₂₂O₃S
• MW: 366.473285198212
• CID: 982272
• PubChem ID: 346082
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [4-(2-phenylpropan-2-yl)phenyl] 4-methylbenzenesulfonate
• 2-(4-p-Toluolsulfonyloxyphenyl)-2-phenylpropan
• AC1L846W
• NSC404106
• 7598-30-3
• NSC 404106
• SCHEMBL2689561
• DTXSID10323494
• NSC-404106
•  

• Inchi： 1S/C22H22O3S/c1-17-9-15-21(16-10-17)26(23,24)25-20-13-11-19(12-14-20)22(2,3)18-7-5-4-6-8-18/h4-16H,1-3H3
• InChI Key： ARGGMTMMHAJLLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 366.12906
• Monoisotopic Mass: 366.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 6.16940